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Compound of Interest

Compound Name: 2-Chloropropane-d7
CAS No.: 55956-02-0
Cat. No.: B1612503
Get Quote
. J

When utilizing 2-Chloropropane-d7 in the laboratory, operational controls must mitigate both
its high vapor pressure and its low flash point.

Step-by-Step Handling Protocol:

» Environmental Control: Conduct all transfers and reactions within a certified, properly
functioning chemical fume hood[5][6].

o Causality: 2-Chloropropane-d7 vapors are heavier than air and act as a central nervous
system depressant. High concentrations can cause narcotic effects, disorientation, and
chemical pneumonitis if aspirated[3][4].

« Ignition Mitigation: Ground and bond all receiving vessels during transfer[4].

o Causality: As a highly flammable liquid, the friction of pouring can generate static
electricity, which is sufficient to ignite its vapors[1][4].

e PPE Selection: Equip personnel with solvent-resistant gloves (e.g., Viton or Silver Shield), a
flame-resistant lab coat, and chemical splash goggles[7][8]. Standard nitrile gloves offer poor
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permeation resistance to halogenated organics.

e Vapor Sealing: Seal containers immediately after dispensing[6].

o Self-Validating Check: After capping, perform a visual inspection of the threads and a
gentle tilt-test to confirm a vapor-tight seal, ensuring zero fugitive emissions into the
laboratory environment.

Part 2: The Mechanistic Imperative for Waste
Segregation

The most critical aspect of 2-Chloropropane-d7 disposal is its strict segregation into a
dedicated Halogenated Waste stream[3][9].

Why Segregate? The Causality of Destruction: Halogenated solvents cannot be disposed of via
standard fuel blending or conventional incineration[10][11]. When combusted, the carbon-
chlorine bonds break, and the chlorine reacts to form hydrochloric acid (HCI) gas. Furthermore,
incomplete combustion of halogenated organics can synthesize highly toxic polychlorinated
dibenzo-p-dioxins and furans[12][13].

To prevent this, halogenated waste must be routed to specialized rotary kiln incinerators
operating at extreme temperatures (= 1100 °C for at least two seconds) equipped with caustic
scrubbers to neutralize the acidic exhaust[12][13]. Mixing 2-Chloropropane-d7 with non-
halogenated waste unnecessarily increases the volume of waste requiring this expensive, high-
energy destruction pathway, exponentially increasing disposal costs[9].

Container Compatibility:
e Do Use: High-Density Polyethylene (HDPE) carboys or heavy-duty glass bottles[6].
e Do NOT Use: Metal safety cans[5].

o Causality: Over time and in the presence of trace moisture, halogenated solvents can slowly
dissociate to produce hydrochloric acid, which will aggressively corrode metal containers
from the inside out, leading to catastrophic primary containment failure[5].
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Part 3: Step-by-Step Disposal Procedures

Every waste generation event must follow a self-validating documentation loop to ensure
regulatory compliance (e.g., EPA RCRA standards).

o Container Preparation: Select an intact HDPE or glass container.

o Validation: Verify the recycling triangle on the bottom of the plastic container reads "2"
(HDPE) before use.

« Initial Labeling: Before the first drop of 2-Chloropropane-d7 is added, affix a [5]. Check the
boxes for "Halogenated Solvents”, "Flammable", and "Toxic"[6]. Write the full chemical name:
2-Chloropropane-d7. Do not use abbreviations[3].

o Accumulation: Store the container in a designated Satellite Accumulation Area (SAA) within
the same laboratory[6]. Place the primary container inside a secondary containment bin
(e.g., a polyethylene tray)[5].

e Volume Management: Never fill the container past 3/4 capacity (leave at least 1 inch of
headspace) to allow for vapor expansion due to temperature fluctuations[6][7].

o EHS Collection: Once the 3/4 threshold is reached, or the container has been open for 6
months, securely tighten the cap and submit an online chemical waste collection request to
your institution's Environmental Health and Safety (EHS) department[5][9].

o Self-Validating Check: Cross-reference the total volume documented on the Hazardous
Waste Tag with the visual liquid level in the container. The documented additions must
equal the physical volume before EHS handoff.

Part 4: Emergency Spill Response
In the event of a 2-Chloropropane-d7 spill outside of a fume hood:

o Evacuate & Isolate: Immediately extinguish all open flames, turn off heat sources, and
evacuate the immediate area[4][14].

o Containment: If trained and wearing appropriate PPE, contain the spill using inert, non-
combustible absorbents (e.g., dry earth, sand, or specialized spill pads)[4][6]. Never use
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combustible materials like sawdust.

o Collection: Use non-sparking tools to sweep up the saturated absorbent[4]. Place it in a
compatible, sealable container, label it as hazardous waste, and request an emergency EHS
pickupl[6].

Part 5: Quantitative Data & Regulatory Codes

Summarized below are the critical physical, hazard, and regulatory metrics required for the
compliant management of 2-Chloropropane-d7.

Property | Specification Data /| Regulatory Code

Chemical Name 2-Chloropropane-d7 (Isopropyl chloride-d7)
55956-02-0 (Labeled) / 75-29-6 (Unlabeled)[1]

CAS Number

[2]

EPA Waste Code D001 (Ignitability characteristic)[15]

Flam. Lig. 1/2, Acute Tox. 4 (Oral, Dermal,
Inhalation)[1]

GHS Hazard Classes

Primary Storage Material HDPE (Plastic #2) or Glass[6]

Metal cans, Oxidizing agents, Strong

Incompatible Storage )
acids/bases[5][15]

] ] > 1100 °C (High-Temperature Rotary Kiln
Required Destruction Temp Inci tiom)[13]
ncineration

Part 6: Disposal Workflow Visualization
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Lifecycle and disposal workflow for 2-Chloropropane-d7, highlighting critical segregation
steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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